Cas no 288-14-2 (1,2-oxazole)

Isoxazole has a heterocyclic structure,Is a very important compound,Widely used in organic synthesis.This compound has many biological activities,And also has good pharmacological properties,It is lowering blood glucose in humans\Eliminate human pain\Against inflammation in humans\killHarmfulBacteria and controlling and reducing the harm of HIV are of great help to mankind.in addition,Some isoxazole derivatives showed agrochemical utility,It can inhibit the growth of weeds and soil bacteria,So it is also widely used in the field of pesticides and insecticides.Isoxazole(Isoxazole)It is a kind of azoles,Contains an adjacent oxygen heteroatom and a nitrogen heteroatom.Isoxazole ring structure exists in some natural products,Such as Amanita muscarinic acid,And some drugs,includeCOX-2Inhibitor valdecoxib(merchantProduct NameBextra).Some resistant β-Antibiotics for lactamases contain isoxazole rings,For example, cloxacillin,Dichloropenicillin,Flucloxacillin.Steroid danazol also contains isoxazole ring.
1,2-oxazole structure
1,2-oxazole structure
1,2-oxazole
288-14-2
C3H3NO
69.06202
MFCD00003149
36695
9254

1,2-oxazole Properties

Names and Identifiers

    • Isoxazole
    • 1,2-oxazole
    • 1-Oxa-2-azacyclopentadiene
    • Isooxazole
    • isoxazole acid
    • Isoxazoles
    • 2-Azafuran
    • NSC 137774
    • EINECS 206-018-7
    • UNII-00SRW0M6PW
    • F14866
    • 288-14-2
    • CS-W011365
    • NS00021989
    • A819607
    • I0372
    • EN300-31051
    • STR08895
    • Q-201258
    • InChI=1/C3H3NO/c1-2-4-5-3-1/h1-3
    • MFCD00003149
    • NSC-137774
    • CHEMBL13257
    • HY-W010649
    • Isoxazole, 99%
    • FT-0627539
    • BP-21289
    • AM81392
    • 00SRW0M6PW
    • DTXSID7059775
    • Q899683
    • NSC137774
    • AKOS005254996
    • AC-16452
    • CHEBI:35595
    • F0001-0901
    • 1,2-oxazoles
    • CHEBI:55373
    • DTXCID9037874
    • 1Oxa2azacyclopentadiene
    • STL168868
    • DB-016151
    • +Expand
    • MFCD00003149
    • CTAPFRYPJLPFDF-UHFFFAOYSA-N
    • 1S/C3H3NO/c1-2-4-5-3-1/h1-3H
    • O1C=CC=N1
    • 103773

Computed Properties

  • 69.02150
  • 0
  • 2
  • 0
  • 69.021
  • 5
  • 30.1
  • 0
  • 0
  • 0
  • 0
  • 0
  • 1
  • nothing
  • nothing
  • 0
  • 26A^2

Experimental Properties

  • 0.67460
  • 26.03000
  • n20/D 1.427(lit.)
  • 93-95 °C(lit.)
  • -67.1°C
  • Fahrenheit: 53.6 ° f
    Celsius: 12 ° c
  • 167g/l
  • Not available
  • Not available
  • -2.0(at 25℃)
  • 1.078 g/mL at 25 °C(lit.)

1,2-oxazole Security Information

  • GHS02 GHS02
  • 3
  • 3
  • S16-S23/33
  • II
  • II
  • R11
  • 3
  • F F
  • UN 1993 3/PG 2
  • H225
  • P210
  • dangerous
  • 2-8°C
  • II
  • 11
  • Danger
  • Yes
  • 3
  • 10

1,2-oxazole Customs Data

  • 29349990

  • China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

1,2-oxazole Price

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
1PlusChem
1P002X04-5g
Isoxazole
 288-14-2 98%
5g
 $5.00 2024-05-06
A2B Chem LLC
AB35284-5g
Isoxazole
 288-14-2 98%
5g
 $5.00 2024-04-20
Aaron
AR002X8G-1g
Isoxazole
 288-14-2 98%
1g
 $3.00
abcr
AB177469-25 g
Isoxazole, 99%; .
 288-14-2 99%
25g
 €133.90 2023-06-23
Ambeed
A448611-25g
Isoxazole
 288-14-2 98%
25g
 $29.0 2024-07-28
Apollo Scientific
OR2580-1g
Isoxazole
 288-14-2 98%
1g
 £10.00 2023-08-31
Chemenu
CM119959-500g
Isoxazole
 288-14-2 98%
500g
 $305 2021-08-06
Enamine
EN300-31051-0.05g
1,2-oxazole
 288-14-2 95%
0.05g
 $19.0 2023-09-05
Fluorochem
076552-1g
Isoxazole
 288-14-2 98%
1g
 ￡10.00 2022-03-01
Life Chemicals
F0001-0901-0.25g
Isoxazole
 288-14-2 95%+
0.25g
 $18.0 2023-09-07

1,2-oxazole Suppliers

Hubei Dahao Chemical Co.,Ltd.
Audited Supplier Audited Supplier
(CAS:288-14-2)
LIU ZI YING
13986246535
1400878822@qq.com
YING WEN MING CHENG H u b e i T u o b a n g C h e m i c a l C o . , L t d .
Audited Supplier Audited Supplier
(CAS:288-14-2)
TU MENG TING
15102763473
1400868822@qq.com
Shanghai Aladdin Biochemical Technology Co., Ltd
Audited Supplier Audited Supplier
(CAS:288-14-2)
A LA DING
anhua.mao@aladdin-e.com
SHANG HAI YUAN YE Biotechnology Co., Ltd.
Audited Supplier Audited Supplier
(CAS:288-14-2)
TANG SI LEI
15026964105
2881489226@qq.com

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288-14-2 (1,2-oxazole) Related Products

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